Cas no 51580-22-4 (Anthracene, 1-methoxy-9,10-bis(phenylethynyl)-)

• Product Name: Anthracene, 1-methoxy-9,10-bis(phenylethynyl)-
• CAS No: 51580-22-4
• MF: C₃₁H₂₀O
• MW: 408.489908218384
• CID: 361955
• PubChem ID: 15839695
• Update Time: 2025-04-19

Anthracene, 1-methoxy-9,10-bis(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Anthracene, 1-methoxy-9,10-bis(phenylethynyl)-
• 1-methoxy-9,10-bis(2-phenylethynyl)anthracene
• 1-methoxy-9,10-bis(phenylethynyl)anthracene
• DTXSID10578780
• 51580-22-4
• SCHEMBL429875

• Inchi： 1S/C31H20O/c1-32-30-18-10-17-28-27(21-19-23-11-4-2-5-12-23)25-15-8-9-16-26(25)29(31(28)30)22-20-24-13-6-3-7-14-24/h2-18H,1H3
• InChI Key： ISGNKKCVOWFMSF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C2C(C#CC3C=CC=CC=3)=C3C=CC=CC3=C(C#CC3C=CC=CC=3)C2=1

Computed Properties

• Exact Mass: 408.1515
• Monoisotopic Mass: 408.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23